Cas no 2172205-99-9 (2-N-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoacetic acid)

• Product Name: 2-N-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoacetic acid
• CAS No: 2172205-99-9
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6425642
• PubChem ID: 165544499
• Update Time: 2025-06-08

2-N-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoacetic acid
• EN300-1515448
• 2-[N-(cyclopropylmethyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]acetic acid
• 2172205-99-9

• Inchi： 1S/C26H30N2O5/c1-16(25(31)28(14-24(29)30)13-18-11-12-18)17(2)27-26(32)33-15-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,16-18,23H,11-15H2,1-2H3,(H,27,32)(H,29,30)
• InChI Key： PWNJVCMYLZGBHY-UHFFFAOYSA-N
• SMILES： O=C(C(C)C(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CC(=O)O)CC1CC1

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-N-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoacetic acid

Comprehensive Analysis of 2-N-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoacetic acid (CAS No. 2172205-99-9)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 2-N-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoacetic acid (CAS No. 2172205-99-9) has emerged as a compound of significant interest. This molecule, characterized by its complex structure and functional groups, is widely utilized in peptide synthesis and drug development. Researchers are particularly drawn to its Fmoc-protected amino acid derivative properties, which play a pivotal role in solid-phase peptide synthesis (SPPS). The compound's unique cyclopropylmethyl and methylbutanamidoacetic acid moieties contribute to its stability and reactivity, making it a valuable building block in modern medicinal chemistry.

The growing demand for peptide-based therapeutics has propelled the relevance of CAS No. 2172205-99-9 in recent years. With the rise of personalized medicine and targeted drug delivery systems, this compound is frequently discussed in forums and publications focusing on Fmoc chemistry and amino acid derivatives. Its application extends to the synthesis of bioactive peptides, which are increasingly explored for their potential in treating metabolic disorders, neurodegenerative diseases, and immune system modulation. The compound's compatibility with automated peptide synthesizers further enhances its appeal to pharmaceutical manufacturers and research institutions.

One of the most searched questions regarding this compound revolves around its solubility and handling protocols. Researchers often inquire about optimal solvents for 2-N-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoacetic acid, with dimethylformamide (DMF) and dichloromethane (DCM) being commonly recommended. The compound's stability under various pH conditions and its storage requirements (-20°C in anhydrous environments) are also frequent topics of discussion in scientific communities. These practical considerations are crucial for ensuring high yield and purity in synthetic applications.

From a structural perspective, the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group in this molecule deserves special attention. This moiety has become a gold standard in peptide synthesis due to its orthogonal protection strategy and mild deprotection conditions. The cyclopropylmethyl side chain introduces interesting steric and electronic effects that influence the compound's reactivity pattern, making it particularly useful for creating constrained peptide architectures. These features align with current trends in conformationally restricted peptide design, which aims to improve metabolic stability and receptor selectivity.

The analytical characterization of CAS No. 2172205-99-9 typically involves advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. Recent publications have highlighted the importance of thorough purity assessment, especially when the compound is intended for pharmaceutical applications. The emergence of continuous flow chemistry has also sparked interest in adapting the synthesis of this building block for more efficient production scales, addressing the growing demand from the peptide therapeutics market.

Environmental and safety considerations for 2-N-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoacetic acid follow standard laboratory chemical protocols. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and eye protection is recommended during handling. The compound's biodegradability and ecotoxicological profile have become increasingly relevant topics as the pharmaceutical industry moves toward more sustainable practices.

Looking toward future applications, researchers are exploring the potential of this compound in peptide-drug conjugates and targeted therapeutics. Its structural features make it particularly interesting for creating linkers in antibody-drug conjugates (ADCs) or as part of prodrug strategies. The compound's compatibility with click chemistry approaches further expands its utility in bioconjugation applications, aligning with current interests in modular synthetic platforms.

In conclusion, 2-N-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoacetic acid represents a sophisticated tool in modern synthetic chemistry. Its value lies not only in current applications but also in its potential to enable future breakthroughs in peptide-based drug discovery. As research continues to uncover new therapeutic possibilities for designed peptides, the importance of high-quality building blocks like this compound will only continue to grow.